N-(3-chloro-2-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
• InChI: InChI=1S/C18H15ClFN3O2/c1-11-14(19)4-3-5-15(11)21-18(24)17-16(25-2)10-23(22-17)13-8-6-12(20)7-9-13/h3-10H,1-2H3,(H,21,24)
• InChI Key: IRAZBWZCVPSVOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=NN(C=C2OC)C3=CC=C(C=C3)F
• Molecular Formula: C18H15ClFN3O2
• Molecular Weight: 359.8 g/mol

Description

N-(3-chloro-2-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H15ClFN3O2 and its molecular weight is 359.79. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound N-(3-chloro-2-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide is involved in various synthetic and characterization studies aimed at exploring its potential in medicinal chemistry and materials science. Synthesis and structural characterization form the basis for understanding its applications in various fields.

• Synthetic Pathways and Derivatives : The synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives, which are structurally related to N-(3-chloro-2-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, has been explored, providing a foundation for the creation of compounds with potential cytotoxic activity against certain cancer cell lines (Hassan, Hafez, & Osman, 2014). The structural characterization of these derivatives is crucial for their potential application in drug development.

• Crystal Structure Analysis : Studies on related compounds, such as N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides, provide insights into the geometric parameters and crystal packing, which are essential for understanding the chemical behavior and potential applications of N-(3-chloro-2-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide (Köysal et al., 2005).

Potential Applications in Medical Imaging

• Radiotracer Development : The feasibility of nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride, leading to compounds like N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, highlights its potential application as a radiotracer for studying CB1 cannabinoid receptors in the brain via positron emission tomography (PET) (Katoch-Rouse & Horti, 2003). This application is crucial for the non-invasive study of neurological diseases and receptor distribution.

Material Science and Chemical Studies

• Hydrogen Bonding Patterns : Investigations into mono- and di-substituted N-arylpyrazinecarboxamides, including derivatives of N-(3-chloro-2-methylphenyl)-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide, reveal patterns of hydrogen bonding that can influence the development of new materials with specific properties (Wardell et al., 2008).